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Compound of Interest

Compound Name: Sodium triethylborohydride

Cat. No.: B107655

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when working with highly reactive reagents like Sodium
triethylborohydride. This guide provides essential, immediate safety and logistical
information, including detailed operational and disposal plans, to foster a secure research
environment.

Sodium triethylborohydride is a powerful reducing agent that is highly flammable and reacts
violently with water.[1] It is crucial to handle this chemical with the utmost care, utilizing
appropriate personal protective equipment (PPE) and adhering to strict safety protocols.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against the hazards associated with
Sodium triethylborohydride. The following table summarizes the recommended PPE for
handling this reagent.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b107655?utm_src=pdf-interest
https://www.benchchem.com/product/b107655?utm_src=pdf-body
https://www.benchchem.com/product/b107655?utm_src=pdf-body
https://www.benchchem.com/product/b107655?utm_src=pdf-body
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/04/09202627/Sodium_triethylborohydride.pdf
https://www.benchchem.com/product/b107655?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Item

Specifications and
Importance

Eye Protection

Tightly fitting safety goggles

Essential to protect against
splashes that can cause

severe eye damage.[1]

Face shield (8-inch minimum)

Provides an additional layer of
protection for the entire face
from splashes and potential

reactions.[1]

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended.[2] Always
inspect gloves for integrity
before use and practice proper
glove removal to avoid skin
contact.[2][3]

Respiratory Protection

Full-face respirator with multi-
purpose combination (US) or
type ABEK (EN 14387)

respirator cartridges

Required when engineering
controls are insufficient or as a
backup.[1] For sole protection,
a full-face supplied air

respirator is necessary.[1]

Body Protection

Flame-resistant lab coat

Protects against fire hazards
due to the flammable nature of

the reagent.

Protective clothing

Should be worn to prevent skin

contact.[1]

Closed-toe shoes

Standard laboratory practice to

protect feet from spills.

Operational Plan: A Step-by-Step Guide to Safe

Handling
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Adherence to a strict operational workflow is critical to minimize risks. The following diagram
and procedural steps outline the safe handling of Sodium triethylborohydride from
preparation to post-experiment cleanup.
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Workflow for Handling Sodium Triethylborohydride

Preparation

Don Appropriate PPE

\

Ensure Emergency Equipment is Accessible
(Safety Shower, Eyewash Station)

\

Work in a Chemical Fume Hood

Handling
Y

Handle Under Inert Gas
(e.g., Argon, Nitrogen)

\ 4

Use Explosion-Proof Equipment

A4

Avoid Contact with Water, Moisture, and Air

\ 4

Keep Away from Ignition Sources

Post-Handling & Disposal

Decontaminate Work Area

:

Dispose of Contaminated Materials as Hazardous Waste

:

Store Unused Reagent Properly

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Sodium triethylborohydride.
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Experimental Protocol for Handling:
e Preparation:
o Before beginning any work, ensure all necessary PPE is worn correctly.
o Verify that the safety shower and eyewash station are unobstructed and operational.

o All handling of Sodium triethylborohydride must be conducted within a certified
chemical fume hood to mitigate inhalation risks.[4]

e Handling:

o Sodium triethylborohydride is air and moisture sensitive; therefore, it must be handled
under an inert atmosphere, such as argon or nitrogen.[1][4]

o Use only explosion-proof equipment to prevent ignition of flammable vapors.[1]

o Strictly avoid any contact with water, as it reacts violently.[1] Keep the work area dry and
free of moisture.

o Ensure there are no open flames, sparks, or hot surfaces in the vicinity, as the reagent is
highly flammable.[1]

o Storage of Unused Reagent:

o Store Sodium triethylborohydride in a tightly closed container in a dry and well-
ventilated place.[1]

o Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[1]

o Always store the reagent under an inert gas.[1]

Disposal Plan: Managing Waste Safely

Proper disposal of Sodium triethylborohydride and contaminated materials is a critical final
step to ensure laboratory and environmental safety.
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Disposal Protocol:
e Surplus and Non-recyclable Solutions:
o Do not attempt to neutralize or dispose of the waste yourself.

o Offer surplus and non-recyclable solutions to a licensed professional waste disposal
company.[1]

e Contaminated Materials:

o Any materials that have come into contact with Sodium triethylborohydride, including
gloves, absorbent materials, and empty containers, must be treated as hazardous waste.

o Dispose of contaminated packaging as unused product.[1]
e Incineration:

o The recommended method of disposal is to burn the material in a chemical incinerator
equipped with an afterburner and scrubber.[1] Extreme care must be taken during ignition
due to its high flammability.[1]

By strictly adhering to these guidelines, researchers can confidently and safely utilize Sodium
triethylborohydride in their work, contributing to a culture of safety and scientific excellence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Sodium Triethylborohydride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107655#personal-protective-equipment-for-handling-
sodium-triethylborohydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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